Cas no 64130-73-0 (Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl-)

• Product Name: Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl-
• CAS No: 64130-73-0
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 424929
• PubChem ID: 15751028
• Update Time: 2025-04-19

Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl-
• 5,7-ditert-butyl-2-methyl-1,3-benzoxazole
• 5,7-Di-tert-butyl-2-methyl-1,3-benzoxazole
• 64130-73-0
• 5,7-ditert-butyl-2-methyl-benzooxazole
• DTXSID50577974

• Inchi： 1S/C16H23NO/c1-10-17-13-9-11(15(2,3)4)8-12(14(13)18-10)16(5,6)7/h8-9H,1-7H3
• InChI Key： WJIWWYOXMATZRP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 245.17809
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03